2-(3-Acetyl-thioureido)-4,5-dimethyl-thiophene-3-carboxylic acid ethyl ester

• IUPAC Name: ethyl 2-(acetylcarbamothioylamino)-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C12H16N2O3S2/c1-5-17-11(16)9-6(2)7(3)19-10(9)14-12(18)13-8(4)15/h5H2,1-4H3,(H2,13,14,15,18)
• InChI Key: JHVJIDRZAXRMJS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=S)NC(=O)C
• Molecular Formula: C12H16N2O3S2
• Molecular Weight: 300.4 g/mol

Description

2-(3-Acetyl-thioureido)-4,5-dimethyl-thiophene-3-carboxylic acid ethyl ester is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a derivative of thiophene, which is a heterocyclic organic compound that has been widely studied due to its diverse biological and chemical properties.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques: The compound has been synthesized through various chemical reactions. For instance, 2-Acetamido-3-thiophenecarboxylic acid ethyl esters were heated in HMPT to produce specific pyridines, indicating its utility in complex chemical syntheses (Pedersen & Carlsen, 1977).
• Electrochemical Applications: A study explored the electrochemical polymerization of similar thiophene-based compounds, showing potential applications in electronic materials (Sacan et al., 2006).

Potential in Material Science

• Electrochromic Materials: Thiophene derivatives have been studied for their electrochromic properties. Such compounds exhibit color changes under certain conditions, which could be leveraged in developing new materials for electronic displays or smart windows (Chen et al., 2021).

Utility in Organic Synthesis

• Intermediate in Organic Reactions: These compounds have been used as intermediates in the synthesis of various organic compounds, demonstrating their versatility in chemical synthesis processes (Dovlatyan et al., 2004).

Biological and Pharmaceutical Research

• Antimicrobial Activity: Certain thiophene-containing compounds, similar to the one , have shown promising antimicrobial properties, suggesting potential for pharmaceutical applications (Mabkhot et al., 2017).